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Compound of Interest

Compound Name: 2-Ethyl-6-methylpyrazine

Cat. No.: B077461

Technical Guide: Physicochemical Properties of
2-Ethyl-6-methylpyrazine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 2-Ethyl-6-
methylpyrazine, a heterocyclic aromatic organic compound. The information detailed herein is
intended to support research and development activities by providing key data on its boiling
point and solubility, along with generalized experimental protocols for their determination.

Core Physical Properties

2-Ethyl-6-methylpyrazine is a colorless to pale yellow liquid. The quantitative data for its key
physical properties are summarized in the tables below.

Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

Boiling Point (°C) Pressure (mm Hg)
80.0 50.0
170.0-171.0 760.0
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Solubility
Solubility is the ability of a substance, the solute, to form a solution with another substance, the
solvent.

Solvent Solubility

Water Soluble (4903 mg/L @ 25 °C)

Organic Solvents Soluble

Alcohol Soluble

Experimental Protocols

While specific experimental protocols for the determination of the physical properties of 2-
Ethyl-6-methylpyrazine are not extensively detailed in publicly available literature, the
following sections describe standard methodologies for determining the boiling point and
solubility of liquid organic compounds.

Determination of Boiling Point (Capillary Method)

This method is a common micro-technique for determining the boiling point of a liquid.

Materials:

Thiele tube or other heating apparatus (e.g., oil bath, melting point apparatus)

Thermometer

Capillary tubes (sealed at one end)

Small test tube or fusion tube

Sample of 2-Ethyl-6-methylpyrazine

Heat source

Procedure:
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» Asmall amount of 2-Ethyl-6-methylpyrazine is placed into the small test tube.
e Acapillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

e The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

e The assembly is heated in a Thiele tube or oil bath.

e Heating is continued until a rapid and continuous stream of bubbles emerges from the open
end of the capillary tube.

e The heat source is then removed, and the apparatus is allowed to cool.

e The boiling point is recorded as the temperature at which the liquid begins to enter the
capillary tube.

Determination of Solubility (Qualitative and Quantitative)

Qualitative Solubility Testing:
This procedure determines the general solubility of a compound in various solvents.
Materials:

Test tubes

Sample of 2-Ethyl-6-methylpyrazine

Various solvents (e.g., water, ethanol, diethyl ether, acetone)

Vortex mixer or shaker

Procedure:

o Approximately 0.1 mL of 2-Ethyl-6-methylpyrazine is added to a test tube.

e About 2-3 mL of the chosen solvent is added to the test tube.
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e The mixture is agitated vigorously using a vortex mixer or by shaking for 1-2 minutes.

e The mixture is allowed to stand and is visually inspected for homogeneity. If a single clear
phase is observed, the compound is considered soluble. If two distinct layers or a cloudy
suspension persists, it is considered insoluble or sparingly soluble.

Quantitative Solubility Testing (Shake-Flask Method):

This method determines the concentration of a saturated solution of the compound in a specific
solvent.

Materials:

o Flask with a stopper

e Analytical balance

o Constant temperature shaker bath
e Centrifuge

e Analytical instrumentation for concentration measurement (e.g., UV-Vis spectrophotometer,
GC-MS, HPLC)

o Sample of 2-Ethyl-6-methylpyrazine
e Chosen solvent (e.g., water)
Procedure:

e An excess amount of 2-Ethyl-6-methylpyrazine is added to a flask containing a known
volume of the solvent.

e The flask is sealed and placed in a constant temperature shaker bath (e.g., at 25 °C) for a
prolonged period (typically 24-72 hours) to ensure equilibrium is reached.

 After equilibration, the solution is allowed to stand to let undissolved solute settle.
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» Asample of the supernatant is carefully removed and centrifuged to separate any remaining
undissolved micro-particles.

» The concentration of 2-Ethyl-6-methylpyrazine in the clear supernatant is then determined
using a suitable analytical method. This concentration represents the solubility of the
compound at that temperature.

Logical Workflow

The following diagram illustrates a logical workflow for the determination of the physical
properties of a chemical compound like 2-Ethyl-6-methylpyrazine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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